2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[4-(4-methylphenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]acetamide
• InChI: InChI=1S/C22H22N4O3S/c1-16-5-9-18(10-6-16)24-21(27)14-25-15-26(19-11-7-17(2)8-12-19)22-20(30(25,28)29)4-3-13-23-22/h3-13H,14-15H2,1-2H3,(H,24,27)
• InChI Key: TZENSNQTUIMAHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CN(C3=C(S2(=O)=O)C=CC=N3)C4=CC=C(C=C4)C
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Anti-Breast Cancer Agents : Research has highlighted the synthesis of thiadiazoles bearing pyrido pyrimidinone moiety, showing potential as anti-breast cancer agents. The antitumor activity of some synthesized compounds was estimated against the MCF-7 cell line, revealing potent activity in some cases (Gomha, Abdallah, Al-showiman, Morad, & Mabkhot, 2017).

• Synthesis of Anticancer Agents : Another study synthesized heteroarylindoles, potentially acting as anticancer agents. The research focused on the reaction of hydrazonoyl halides, resulting in compounds exhibiting moderate to high anticancer activity (Abdelhamid, Gomha, Abdelriheem, & Kandeel, 2016).

• Novel Anticancer Derivatives : Further research involved synthesizing novel pyrido triazino thiadiazine dioxides, exhibiting reasonable or moderate anticancer activity towards various human cancer cell lines (Sławiński, Grzonek, Żołnowska, & Kawiak, 2015).

• Insecticidal Assessment : A study synthesized various heterocycles, including thiadiazole moiety, and assessed them as insecticidal agents against Spodoptera littoralis (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

• Allosteric Modulators of Receptors : Compounds like 4H-1,2,4-pyridothiadiazine dioxides were tested as possible allosteric modulators of specific receptors, showing varying levels of potency (Dupont et al., 1999).

• Synthesis Related to Antihypertensive Agents : Oxidation and synthesis processes were developed for compounds related to antihypertensive 1,2,4-benzothiadiazine dioxides (Neill, Preston, & Wightman, 1998).

• Antimicrobial Activity : Novel triazoles, triazolo thiadiazoles, and triazolo thiadiazines were synthesized, showing significant antimicrobial activity (Abbady, 2014).

• Potential Psychotropic Drugs : Research into hetero thiadiazin dioxides was conducted with the aim of developing potential psychotropic agents (Vega, Arranz, & Arán, 2005).

• AMPA Receptor Potentiators : Development of thiophenic analogues of benzothiadiazine dioxides as potentiators of AMPA receptors was investigated, with certain compounds showing promise in enhancing cognition (Francotte et al., 2013).